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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing and interpreting the

delafloxacin disk diffusion assay, a critical method for assessing bacterial susceptibility to this

novel fluoroquinolone antibiotic. This document outlines detailed protocols and interpretive

criteria according to both the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines, facilitating

standardized and reproducible results for research and drug development purposes.

Introduction
Delafloxacin is a broad-spectrum anionic fluoroquinolone with potent activity against a wide

range of Gram-positive and Gram-negative bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA). The disk diffusion method, also known as the Kirby-Bauer

test, is a widely used, simple, and cost-effective qualitative method to determine the in vitro

susceptibility of bacterial isolates to antimicrobial agents. The procedure involves placing an

antibiotic-impregnated disk on an agar plate inoculated with the test organism. The antibiotic

diffuses from the disk into the agar, creating a concentration gradient. If the organism is

susceptible to the antibiotic, a zone of growth inhibition will appear around the disk. The

diameter of this zone is then measured and compared to standardized interpretive criteria to

categorize the isolate as Susceptible (S), Intermediate (I), or Resistant (R).

Accurate and consistent performance of the disk diffusion assay is paramount for reliable

susceptibility testing. This guide provides detailed, step-by-step protocols, quality control
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parameters, and interpretive tables based on the latest recommendations from CLSI and

EUCAST.

Experimental Protocols
This section details the standardized procedure for performing the delafloxacin disk diffusion

susceptibility test, primarily based on CLSI M02 guidelines, which are broadly similar to

EUCAST methodologies. Key differences in EUCAST recommendations are noted where

applicable.

Materials
Delafloxacin antimicrobial susceptibility test disks (5 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Tryptic Soy Broth (TSB) or other suitable broth medium

0.5 McFarland turbidity standard

Sterile cotton swabs

Sterile forceps or disk dispenser

Incubator (35 ± 2 °C)

Calipers or a ruler for measuring zone diameters

Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922, Staphylococcus aureus

ATCC® 25923, Pseudomonas aeruginosa ATCC® 27853, Streptococcus pneumoniae

ATCC® 49619)

Methodology
Inoculum Preparation:

From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the bacterial

strain to be tested.
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Transfer the colonies to a tube containing 4-5 mL of a suitable broth medium (e.g., Tryptic

Soy Broth).

Incubate the broth culture at 35 ± 2 °C until it achieves or exceeds the turbidity of a 0.5

McFarland standard (typically 2-6 hours).

Adjust the turbidity of the inoculum to match that of a 0.5 McFarland standard by adding

sterile saline or broth. This can be done visually or using a spectrophotometer.

Inoculation of the Agar Plate:

Within 15 minutes of adjusting the inoculum turbidity, dip a sterile cotton swab into the

adjusted inoculum.

Rotate the swab several times against the inside wall of the tube above the fluid level to

remove excess inoculum.

Streak the entire surface of the Mueller-Hinton agar plate evenly in three directions,

rotating the plate approximately 60° between each streaking to ensure uniform growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

Application of Delafloxacin Disk:

Aseptically apply a 5 µg delafloxacin disk to the surface of the inoculated MHA plate

using sterile forceps or a disk dispenser.

Gently press the disk down to ensure complete contact with the agar surface.

If multiple antimicrobial disks are being tested on the same plate, ensure they are spaced

at least 24 mm from center to center to prevent overlapping of the inhibition zones.

Incubation:

Invert the plates and place them in an incubator set at 35 ± 2 °C.

Incubate for 16-20 hours in ambient air for most bacteria. For Streptococcus pneumoniae,

incubate in an atmosphere of 5% CO2.
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Reading and Interpretation:

After incubation, measure the diameter of the zone of complete inhibition (including the

disk diameter) to the nearest millimeter using calipers or a ruler.

Measure the zones from the back of the plate against a dark, non-reflective background.

Interpret the results based on the established zone diameter breakpoints provided in the

tables below.

Data Presentation: Interpretive Criteria and Quality
Control
The following tables summarize the zone diameter breakpoints for delafloxacin according to

CLSI and EUCAST guidelines, as well as the acceptable quality control ranges for

recommended reference strains.

Table 1: CLSI Interpretive Criteria for Delafloxacin Disk
Diffusion (5 µg disk)[1][2][3]
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Organism Susceptible (mm) Intermediate (mm) Resistant (mm)

Staphylococcus

aureus (including

MRSA)

≥ 17 14 - 16 ≤ 13

Streptococcus

pyogenes
≥ 21 18 - 20 ≤ 17

Streptococcus

agalactiae
≥ 23 20 - 22 ≤ 19

Streptococcus

anginosus group
≥ 21 18 - 20 ≤ 17

Enterococcus faecalis ≥ 16 13 - 15 ≤ 12

Enterobacteriaceae ≥ 16 13 - 15 ≤ 12

Pseudomonas

aeruginosa
≥ 19 16 - 18 ≤ 15

Table 2: EUCAST Interpretive Criteria for Delafloxacin
Disk Diffusion (5 µg disk)
As of the latest available EUCAST rationale documents, specific disk diffusion breakpoints for

delafloxacin are not yet fully established for all organisms. Researchers should refer to the

most current EUCAST breakpoint tables for updates. MIC breakpoints are the primary

reference for EUCAST.

Table 3: Quality Control Ranges for Delafloxacin Disk
Diffusion (5 µg disk)
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Quality Control Strain
CLSI Zone Diameter Range
(mm)[1][2][3]

EUCAST Zone Diameter
Range (mm)

Escherichia coli ATCC® 25922 23 - 29 Not yet established

Staphylococcus aureus

ATCC® 25923
22 - 28 Not yet established

Pseudomonas aeruginosa

ATCC® 27853
18 - 24 Not yet established

Streptococcus pneumoniae

ATCC® 49619
22 - 28 Not yet established

Experimental Workflow Diagram
The following diagram illustrates the key steps in the delafloxacin disk diffusion assay

protocol.
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1. Inoculum Preparation
- Select colonies

- Suspend in broth
- Incubate to 0.5 McFarland

2. Adjust Turbidity
- Match to 0.5 McFarland standard

Quality Control
- Test QC strains concurrently

- Verify results are within range

3. Inoculate MHA Plate
- Use sterile swab

- Streak for confluent growth

4. Apply Delafloxacin Disk
- Place 5 µg disk on agar

- Ensure firm contact

5. Incubation
- 35 ± 2 °C

- 16-20 hours

6. Measure Zone of Inhibition
- Use calipers or ruler

- Measure diameter in mm

7. Interpret Results
- Compare to CLSI/EUCAST breakpoints

- Determine S, I, or R

Validate Run

Click to download full resolution via product page

Workflow for Delafloxacin Disk Diffusion Susceptibility Testing.
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Disclaimer: These protocols and interpretive criteria are intended for research use only. For

clinical diagnostic purposes, always refer to the most current versions of the official CLSI and

EUCAST documents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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